![molecular formula C20H15N3O B7754710 4-[(2-Phenylquinazolin-4-yl)amino]phenol CAS No. 54665-94-0](/img/structure/B7754710.png)
4-[(2-Phenylquinazolin-4-yl)amino]phenol
Overview
Description
4-[(2-Phenylquinazolin-4-yl)amino]phenol is a useful research compound. Its molecular formula is C20H15N3O and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactions :
- A study by Wang et al. (2014) focused on the synthesis of quinazoline and perimidine derivatives, including 4-phenylquinazoline, which is closely related to the target compound (Wang, Eilander, Yoshida, & Wang, 2014).
- Zielinski and Kudelko (2000) synthesized a group of 6- and 7-substituted compounds of 4-amino-2-phenylquinazoline, showcasing the versatility of quinazoline derivatives in chemical syntheses (Zieliński & Kudelko, 2000).
Medicinal Chemistry and Pharmacology :
- Nair et al. (2014) synthesized phenol derivatives of tetrahydroquinolines, revealing their inhibitory effects towards various proteins related to inflammation, cancer, and microbial activity, indicating the potential medicinal applications of similar compounds (Nair et al., 2014).
- Debnath and Manjunath (2011) investigated the antibacterial, anthelmintic, analgesic, and anti-inflammatory activity of substituted quinazolinones, further highlighting the therapeutic potential of quinazoline derivatives (Debnath & Manjunath, 2011).
Materials Science and Corrosion Inhibition :
- Prabhu et al. (2008) explored the corrosion inhibition effect of quinoline derivatives on mild steel, demonstrating the utility of such compounds in protecting metals against corrosion (Prabhu et al., 2008).
Optical and Electronic Properties :
- Balijapalli and Iyer (2015) synthesized a series of 2-(4-phenylquinolin-2-yl)phenol derivatives complexed with boron trifluoride, exhibiting fluorescence and electronic properties, indicating potential applications in optoelectronics (Balijapalli & Iyer, 2015).
properties
IUPAC Name |
4-[(2-phenylquinazolin-4-yl)amino]phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O/c24-16-12-10-15(11-13-16)21-20-17-8-4-5-9-18(17)22-19(23-20)14-6-2-1-3-7-14/h1-13,24H,(H,21,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIKSDBXOPYKUQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)NC4=CC=C(C=C4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801274296 |
Source
|
| Record name | 4-[(2-Phenyl-4-quinazolinyl)amino]phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801274296 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
2.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49669462 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
54665-94-0 |
Source
|
| Record name | 4-[(2-Phenyl-4-quinazolinyl)amino]phenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54665-94-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(2-Phenyl-4-quinazolinyl)amino]phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801274296 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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